Cas no 1260655-10-4 (1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid)

1-(3,4-Dimethylphenyl)cyclohexane-1-carboxylic acid is a substituted cyclohexane carboxylic acid derivative featuring a 3,4-dimethylphenyl group at the 1-position. This compound is of interest in synthetic organic chemistry due to its structural rigidity and potential as an intermediate in pharmaceutical or agrochemical applications. The cyclohexane ring provides conformational stability, while the aromatic dimethyl substitution may influence electronic and steric properties, enhancing selectivity in further derivatization. Its carboxylic acid functionality allows for versatile transformations, including esterification, amidation, or metal-catalyzed coupling reactions. The compound's well-defined structure makes it suitable for research in medicinal chemistry, particularly in the development of bioactive molecules with tailored steric and electronic characteristics.

1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid structure

1260655-10-4 structure

Product Name:1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid

CAS No:1260655-10-4

MF:C₁₅H₂₀O₂

MW:232.318104743958

CID:5924927

PubChem ID:55133175

Update Time:2025-05-28

1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid
- 1260655-10-4
- AKOS006145547
- EN300-1831989
- Inchi： 1S/C15H20O2/c1-11-6-7-13(10-12(11)2)15(14(16)17)8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,17)
- InChI Key： FSOMFZJBZZJMLR-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC(C)=C(C)C=2)CCCCC1)=O

Computed Properties

Exact Mass: 232.146329876g/mol
Monoisotopic Mass: 232.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 37.3Å²

1-(3,4-dimethylphenyl)cyclohexane-1-carboxylic acid Pricemore >>

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